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Compound of Interest

Compound Name: ML340

Cat. No.: B560464 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential safety and

logistical information for the proper management of ML340, a compound identified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects. Adherence to these guidelines

is critical for laboratory safety and environmental protection.

Chemical and Physical Properties
A summary of the key quantitative data for ML340 is presented below for easy reference.

Property Value

Chemical Formula C₁₇H₂₀N₄O

Molecular Weight 296.37 g/mol

CAS Number 1706108-92-0

Appearance Powder

Storage -20°C (powder) or -80°C (in solvent)

Hazard Identification and Precautionary Measures
ML340 is classified with the following hazards:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]
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Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[1]

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[1]

To ensure safe handling, the following precautionary measures should be strictly followed:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Experimental Protocols
Detailed experimental protocols involving the use of ML340 should be designed with its

hazardous properties in mind. All work should be conducted in a well-ventilated area, and

appropriate personal protective equipment (PPE), including gloves, lab coats, and eye

protection, must be worn.

Disposal Workflow
The proper disposal of ML340 is crucial to prevent environmental contamination and ensure

regulatory compliance. The following diagram outlines the step-by-step disposal procedure.
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Step 1: Segregation & Collection Step 2: Storage Step 3: Documentation
Step 4: Disposal
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Caption: ML340 Disposal Workflow Diagram

In the event of a spill, it is important to collect the spillage while avoiding dust and aerosol

formation. The collected material should then be disposed of as hazardous waste according to

the facility's established procedures and local regulations. For detailed first aid measures,

please refer to the product's Safety Data Sheet (SDS).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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